Cas no 4726-85-6 (beta-Alanine amide)

• Product Name: beta-Alanine amide
• CAS No: 4726-85-6
• Molecular Formula: C₃H₈N₂O
• Molecular Weight: 88.1084
• MDL: MFCD00038161
• CID: 331423
• PubChem ID: 192802

beta-Alanine amide Properties

Names and Identifiers

• 3-Aminopropanamide
• beta-alanine amide
• C3H8N2O
• Propanamide, 3-amino-
• 3-amino-propanamide
• 3-AMINO-PROPIONAMIDE
• 3-amino-propylamide
• A-alaninamide
• beta-alaninamide
• beta-alaninamide(SALTDATA: HCl)
• Propanamide,3-amino
• 3-Aminopropionamide
• H-betaAla-NH2
• beta-Ala-NH2
• RSDOASZYYCOXIB-UHFFFAOYSA-N
• SY101590
• BB 0259489
• C19779
• AMY6958
• N-(2-METHYL-6-BENZOOXAZOLYL)-N-1,5-NAPHTHYRIDIN-4-YLUREA
• CHEBI:55360
• CHEMBL1229081
• Q27124258
• 4726-85-6
• AB01001889-01
• DTXSID10197076
• A853041
• AC6190
• SB37274
• AS-56998
• AKOS000147978
• MFCD00038161
• DTXCID20119567

• MDL： MFCD00038161
• InChIKey： RSDOASZYYCOXIB-UHFFFAOYSA-N
• Inchi： 1S/C3H8N2O/c4-2-1-3(5)6/h1-2,4H2,(H2,5,6)
• SMILES： O=C(C([H])([H])C([H])([H])N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 88.06370
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 88.063662883g/mol
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Topological Polar Surface Area: 69.1

Experimental Properties

• LogP: 0.22110
• PSA: 69.11000

beta-Alanine amide Security Information

beta-Alanine amide Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%